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Compound of Interest

Compound Name: 2-Aminobenzonitrile

Cat. No.: B023959 Get Quote

The proper disposal of 2-aminobenzonitrile is critical for ensuring laboratory safety and

environmental protection. Due to its hazardous properties, this chemical cannot be discarded

as regular waste.[1] This guide provides detailed, procedural steps for researchers, scientists,

and drug development professionals to manage and dispose of 2-aminobenzonitrile waste

safely and in accordance with typical hazardous waste regulations.

Hazard Profile and Classification
2-Aminobenzonitrile is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled, and it is suspected of causing cancer.[2][3] It also causes

significant skin and eye irritation.[4] According to transport regulations, it falls under UN number

UN3439, technical name "NITRILES, SOLID, TOXIC, N.O.S.", with a hazard class of 6.1 (Toxic

Solid).[4] Therefore, it must be managed as hazardous waste from the moment it is generated

until its final disposal by a licensed facility.[5][6]
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Identifier Value Source

CAS Number 1885-29-6 [2][4]

UN Number UN3439 [4]

Proper Shipping Name
NITRILES, SOLID, TOXIC,

N.O.S. (2-Aminobenzonitrile)
[4]

Hazard Class 6.1 (Toxic) [4]

Packing Group III [4]

Flash Point 145 °C / 293 °F [4][7][8][9]

Melting Point 45 - 50 °C [4][7][9]

GHS Hazard Statements
H302, H312, H332, H315,

H317, H319, H335, H351
[2][9]

Experimental Protocol: Waste Disposal Procedure
This protocol outlines the necessary steps for the safe handling and disposal of 2-
aminobenzonitrile waste within a laboratory setting.

1.0 Objective: To safely collect, store, and arrange for the disposal of solid 2-
aminobenzonitrile waste and contaminated materials.

2.0 Personal Protective Equipment (PPE): Before handling the chemical waste, ensure the

following PPE is worn:

Gloves: Chemically resistant impervious gloves.[2]

Eye Protection: Safety glasses or goggles.[2][4]

Protective Clothing: A lab coat is mandatory.[2][3]

Respiratory Protection: If there is a risk of dust generation, use a NIOSH/MSHA-approved

respirator.[4]

3.0 Materials:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-aminobenzonitrile.htm
https://www.spectrumchemical.com/media/sds/A1458_AGHS.pdf
https://www.sigmaaldrich.com/IN/en/product/aldrich/a89901
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-aminobenzonitrile.htm
https://www.sigmaaldrich.com/IN/en/product/aldrich/a89901
https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://www.sigmaaldrich.com/IN/en/product/aldrich/a89901
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://www.benchchem.com/product/b023959?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR10906_msds.pdf
https://www.cohizon.com/wp-content/uploads/2025/04/2-Amino-benzonitrile.pdf
https://www.fishersci.com/store/msds?partNumber=AC104920100&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023959?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A designated hazardous waste container that is chemically compatible, in good condition,

and has a secure, leak-proof screw cap.[10][11]

Hazardous Waste Label.

Secondary containment system (e.g., a larger, chemically resistant bin).[11]

4.0 Procedure:

4.1 Waste Collection:

Perform all waste handling in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[2][3]

Carefully place solid 2-aminobenzonitrile waste, including any contaminated items like

gloves or weigh boats, directly into the designated hazardous waste container.[5]

Do not mix 2-aminobenzonitrile with incompatible wastes. Store acids and bases

separately, and keep away from oxidizing agents.[10]

Ensure the container is not overfilled; leave at least one inch of headroom to allow for

expansion.[10]

4.2 Container Management and Storage:

Securely cap the waste container at all times, except when adding waste.[1][10]

Properly label the container with the words "Hazardous Waste," the full chemical name ("2-
Aminobenzonitrile"), and an accurate description of its contents.[5][6]

Store the sealed container in a designated "Satellite Accumulation Area" (SAA), which must

be at or near the point of waste generation.[5][10] The SAA should be inspected weekly for

any signs of leakage.[10]

Place the primary waste container within a secondary containment system to prevent the

spread of material in case of a leak.[11]

4.3 Disposal Request and Pickup:
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Once the container is full or you are finished generating this waste stream, contact your

institution's Environmental Health & Safety (EHS) department to schedule a waste pickup.[5]

[6]

Provide the EHS team with an accurate description of the waste for proper handling and

disposal.[5]

5.0 Spill Cleanup:

In case of a minor spill, clean it up immediately while wearing appropriate PPE.[2]

Use dry cleanup procedures; sweep or shovel the material up and place it in a clean, dry,

sealable, and labeled container for disposal.[2][7] Avoid generating dust.[2]

Materials used for spill cleanup must also be disposed of as hazardous waste.[1]

For major spills, evacuate the area and alert your institution's emergency services or EHS

department.[2]

6.0 Empty Container Decontamination:

A container that held 2-aminobenzonitrile must be treated as hazardous waste.[7]

It should not be disposed of in regular trash unless it has been triple-rinsed with a suitable

solvent capable of removing the chemical residue.[1] The rinsate from this process must be

collected and disposed of as hazardous waste.[1]

Disposal Workflow Visualization
The following diagram illustrates the procedural flow for the proper disposal of 2-
aminobenzonitrile.
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within a Satellite Accumulation Area (SAA)

Contact EHS/Safety Office
for Waste Pickup

Professional Disposal by
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-aminobenzonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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